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Abstract

TCS 2314 is a potent and selective small-molecule antagonist of Very Late Antigen-4 (VLA-4),
also known as 041 integrin. With an IC50 value of 4.4 nM, TCS 2314 effectively blocks the
interaction between VLA-4 and its ligands, primarily Vascular Cell Adhesion Molecule-1
(VCAM-1) and the CS-1 domain of fibronectin. This interaction is a critical step in the
recruitment and activation of lymphocytes and other leukocytes at sites of inflammation.
Consequently, TCS 2314 serves as a valuable research tool for investigating inflammatory
processes and holds potential as a therapeutic agent for inflammatory and autoimmune
diseases. This technical guide provides an in-depth overview of TCS 2314, including its
mechanism of action, experimental protocols, and relevant data for its application in
immunology research.

Core Properties of TCS 2314

TCS 2314 is a well-characterized compound with defined physicochemical properties relevant
to its use in experimental settings.
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Property Value Reference

trans-4-[1-[[2,5-Dichloro-4-(1-
methyl-3-
indolylcarboxamido)phenyllace
Chemical Name Y phenyl [1]
tyl]-(4S)-methoxy-(2S)-
pyrrolidinylmethoxy]cyclohexan

ecarboxylic acid

Molecular Formula C28H34N406
Molecular Weight 522.59 g/mol
CAS Number 317353-73-4
IC50 (VLA-4) 4.4 nM [1][2]
- Soluble to 100 mM in DMSO
Solubility )
and to 50 mM in ethanol.
Purity >98% [1]

Mechanism of Action: VLA-4 Antagonism

VLA-4 is a heterodimeric integrin expressed on the surface of various leukocytes, including
lymphocytes, monocytes, eosinophils, and basophils. It plays a crucial role in cell adhesion and
migration. During an inflammatory response, endothelial cells upregulate the expression of
VCAM-1. The binding of VLA-4 on leukocytes to VCAM-1 on the endothelium is a key step in
the tethering, rolling, and subsequent transmigration of these immune cells from the
bloodstream into inflamed tissues.

TCS 2314, as a VLA-4 antagonist, competitively inhibits the binding of VLA-4 to its ligands.
This blockade prevents the initial adhesion of leukocytes to the vascular endothelium, thereby
inhibiting their infiltration into inflammatory sites and blocking their activation.[1][2]

Signaling Pathway

The binding of VLA-4 to its ligands initiates intracellular signaling cascades, a process known
as "outside-in" signaling, which is crucial for cell adhesion, migration, and activation. By
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blocking the initial ligand binding, TCS 2314 prevents the initiation of these downstream
signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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